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Compound of Interest

Compound Name: Calcium 2-ethylhexanoate

Cat. No.: B092422 Get Quote

This document provides immediate, procedural guidance for the safe handling, use, and

disposal of Calcium 2-ethylhexanoate in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure a safe operational environment and

to build confidence in chemical handling protocols.

Hazard Identification and Risk Summary
Calcium 2-ethylhexanoate is a chemical that requires careful handling due to its potential

health effects. It is known to cause serious eye irritation and may cause skin and respiratory

tract irritation.[1][2] Some data also suggests it may be a reproductive toxin.[3] Adherence to

the following safety protocols is mandatory to minimize exposure and ensure personnel safety.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C16H30CaO4[1][2]

Molecular Weight 326.48 g/mol [2]

Appearance White powder, lumps, or viscous liquid[2][4]

| Flash Point | > 93.3°C / 200°F (Class IIIB Combustible Liquid)[1] |

Table 2: GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Serious Eye
Damage/Irritation

2A
Causes serious eye
irritation[1]

Reproductive Toxicity 1B / 2
Suspected of damaging fertility

or the unborn child[3]

Skin Corrosion/Irritation - May cause skin irritation[1]

| Specific Target Organ Toxicity | - | May cause irritation to the respiratory tract[1] |

Note: Occupational exposure limits (PEL, TLV) for Calcium 2-ethylhexanoate have not been

established by major regulatory bodies.[3][4] Therefore, exposure should be minimized to the

lowest achievable level.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is required to prevent skin, eye, and respiratory exposure. The

following table summarizes the mandatory PPE for handling Calcium 2-ethylhexanoate.

Table 3: Required Personal Protective Equipment
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Body Part Required PPE Specification and Use

Hands Chemical Resistant Gloves

Neoprene or nitrile rubber

gloves are recommended.
[1] Always inspect gloves
for integrity before use
and wash hands
thoroughly after removal.

Eyes/Face Safety Goggles / Face Shield

Chemical safety goggles are

mandatory.[1] Contact lenses

should not be worn when

handling this chemical.[1] A

face shield should be worn in

addition to goggles when there

is a splash hazard.

Body Protective Clothing

A laboratory coat or suitable

protective clothing must be

worn to prevent skin contact.

[1][4][5]

| Respiratory | Respirator | Required when ventilation is inadequate or when handling powders

that may become airborne. A NIOSH-certified organic vapor respirator or a dust mask (e.g.,

N95) is recommended.[1] All respirator use must comply with a respiratory protection program

that meets OSHA 29 CFR 1910.134 standards.[4][5] |

Step-by-Step Operational Plan for Safe Handling
3.1. Preparation and Engineering Controls

Verify Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[5] Local exhaust ventilation should be used to control airborne

levels.[1][4]

Emergency Equipment Check: Confirm that an emergency eyewash station and safety

shower are immediately accessible and functional before beginning work.[1][4]
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Gather Materials: Assemble all necessary equipment and reagents, and ensure the container

of Calcium 2-ethylhexanoate is clearly labeled.

Don PPE: Put on all required PPE as specified in Table 3 before entering the handling area.

3.2. Chemical Handling Procedure

Container Handling: Keep the chemical container tightly closed when not in use.[4][5]

Dispensing: Carefully dispense the required amount, avoiding the creation of dust (if in

powder form) or splashes (if in liquid form).

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

Do not breathe vapors, mists, or dust.[1]

Hygiene Practices: After handling, wash hands and other exposed areas with mild soap and

water.[1] Do not eat, drink, or smoke in the laboratory.

3.3. Storage

Location: Store in a cool, dry, well-ventilated area.[4][5]

Incompatibilities: Store away from strong oxidizing agents, heat, sparks, and open flames.[1]

Container Integrity: Keep the container tightly sealed to prevent contamination or leakage.[1]

Emergency and First Aid Procedures
Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with copious
amounts of water for at least 15 minutes,
while holding eyelids open.[1] Remove
contact lenses if present and easy to do.
[1] Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing immediately.[4]

Wash the affected area with plenty of soap and

water.[1] Seek medical advice if irritation

develops or persists.[1]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[4][5] Seek

medical attention if you feel unwell.[1]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water or milk.[4][5] Never give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[4][5] |

Spill and Disposal Plan
5.1. Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using dikes or absorbent materials

to prevent it from entering sewers or waterways.[1]

Clean-up: Use an absorbent material to collect the spilled chemical.[1] Place the absorbed

material into a suitable, clean, dry, and closed container for disposal.[4][5]

5.2. Waste Disposal
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Containerization: Collect all waste material (including contaminated absorbents and PPE) in

a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the waste at a licensed facility.[1] Disposal must be

conducted in accordance with all local, state, and federal regulations.[1]

Prohibited Disposal:Do not dispose of Calcium 2-ethylhexanoate waste into the sewer

system or release it into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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